tert-butyl N-[1-(hydrazinecarbonyl)but-3-yn-1-yl]carbamate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“tert-butyl N-[1-(hydrazinecarbonyl)but-3-yn-1-yl]carbamate” is a chemical compound with the IUPAC name tert-butyl (1-hydrazineyl-1-oxopent-4-yn-2-yl)carbamate . It has a molecular weight of 227.26 . The compound is in powder form and is stored at room temperature .
Physical and Chemical Properties Analysis
This compound has a molecular weight of 227.26 . It is a powder and is stored at room temperature . More specific physical and chemical properties such as melting point, boiling point, and density were not found in the sources I accessed.Scientific Research Applications
Molecular Structure and Interactions
The compound tert-butyl N-[1-(hydrazinecarbonyl)but-3-yn-1-yl]carbamate and its derivatives have been a subject of study mainly due to their intriguing molecular structure and interactions. For instance, one study focused on the dihedral angle between the hydrazinecarbonyl and carbamate groups, revealing intricate details about the compound's molecular geometry and intermolecular hydrogen bonding, leading to the formation of two-dimensional arrays in the crystal structure (Pinheiro et al., 2010). This level of detail provides a deeper understanding of the compound’s physical properties and potential interactions with other molecules.
Isomorphous Crystal Structures
The compound's derivatives, including tert-butyl (5-chloropenta-2,4-diyn-1-yl)carbamate and tert-butyl (5-iodopenta-2,4-diyn-1-yl)carbamate, are part of an isostructural family of compounds, showcasing a variety of hydrogen and halogen bonds involving carbonyl groups (Baillargeon et al., 2017). Understanding these structures is crucial for the development of novel materials and pharmaceuticals.
Potential Mcl-1 Antagonists
Some derivatives of this compound have been synthesized and characterized as potential Mcl-1 antagonists. These compounds were analyzed through various methods, including spectral data analysis and X-ray crystallography, demonstrating their potential in biological applications (Bhat et al., 2019). The study also involved theoretical calculations and molecular docking to assess the binding efficiency of these compounds, highlighting the compound’s potential role in drug discovery and development.
Properties
IUPAC Name |
tert-butyl N-(1-hydrazinyl-1-oxopent-4-yn-2-yl)carbamate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H17N3O3/c1-5-6-7(8(14)13-11)12-9(15)16-10(2,3)4/h1,7H,6,11H2,2-4H3,(H,12,15)(H,13,14) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CZWQHEZABNAWDJ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC(CC#C)C(=O)NN |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H17N3O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
227.26 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.